4-{5-[(2-chlorobenzyl)thio]-4-methyl-4H-1,2,4-triazol-3-yl}pyridine

• IUPAC Name: 4-[5-[(2-chlorophenyl)methylsulfanyl]-4-methyl-1,2,4-triazol-3-yl]pyridine
• InChI: InChI=1S/C15H13ClN4S/c1-20-14(11-6-8-17-9-7-11)18-19-15(20)21-10-12-4-2-3-5-13(12)16/h2-9H,10H2,1H3
• InChI Key: MLPVAVJJVURCOS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC2=CC=CC=C2Cl)C3=CC=NC=C3
• Molecular Formula: C15H13ClN4S
• Molecular Weight: 316.8 g/mol

Description

4-{5-[(2-chlorobenzyl)thio]-4-methyl-4H-1,2,4-triazol-3-yl}pyridine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-{5-[(2-chlorobenzyl)thio]-4-methyl-4H-1,2,4-triazol-3-yl}pyridine is not fully understood. However, studies have suggested that the compound may exert its effects by inhibiting certain enzymes or proteins involved in various cellular processes.
Biochemical and Physiological Effects:
Studies have shown that 4-{5-[(2-chlorobenzyl)thio]-4-methyl-4H-1,2,4-triazol-3-yl}pyridine exhibits various biochemical and physiological effects, such as anti-inflammatory, anti-cancer, and antimicrobial activities. The compound has also been shown to have antioxidant properties and may help in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 4-{5-[(2-chlorobenzyl)thio]-4-methyl-4H-1,2,4-triazol-3-yl}pyridine in lab experiments include its potential applications in various fields of scientific research and its relatively simple synthesis method. However, the limitations include the lack of understanding of its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of 4-{5-[(2-chlorobenzyl)thio]-4-methyl-4H-1,2,4-triazol-3-yl}pyridine. These include further investigations into its mechanism of action, potential side effects, and optimization of its synthesis method. The compound may also be studied for its potential use in the treatment of other diseases and in the development of new agricultural products.
Conclusion:
In conclusion, 4-{5-[(2-chlorobenzyl)thio]-4-methyl-4H-1,2,4-triazol-3-yl}pyridine is a chemical compound that has shown promising results in various fields of scientific research. Its potential applications in the treatment of cancer, inflammation, and microbial infections, as well as its potential use in agricultural applications, make it a valuable compound in scientific research. Further studies are needed to fully understand its mechanism of action and potential side effects, as well as to optimize its synthesis method and explore its potential use in other fields.

Synthesis Methods

The synthesis of 4-{5-[(2-chlorobenzyl)thio]-4-methyl-4H-1,2,4-triazol-3-yl}pyridine involves the reaction of 2-chlorobenzyl chloride with 4-methyl-3-nitropyridine-2-thiol in the presence of sodium ethoxide. The reaction results in the formation of the desired compound, which can be further purified using various methods.

Scientific Research Applications

4-{5-[(2-chlorobenzyl)thio]-4-methyl-4H-1,2,4-triazol-3-yl}pyridine has been extensively studied for its potential applications in various fields of scientific research. It has shown promising results in the treatment of cancer, inflammation, and microbial infections. The compound has also been studied for its potential use in agricultural applications, such as pest control.